Cas no 109-08-0 (2-Methylpyrazine)

2-Methylpyrazine (CAS 109-08-0) is a heterocyclic organic compound with the molecular formula C₅H₆N₂. It is a colorless to pale yellow liquid with a distinct nutty, roasted aroma, commonly used as a flavoring agent in food and fragrance applications. Its pyrazine structure contributes to its stability and reactivity, making it valuable in synthetic chemistry for the production of pharmaceuticals, agrochemicals, and specialty chemicals. 2-Methylpyrazine exhibits good solubility in organic solvents and moderate volatility, facilitating its use in formulations requiring precise aroma or flavor profiles. Its high purity and consistent quality ensure reliable performance in industrial and research applications.
2-Methylpyrazine structure
2-Methylpyrazine structure
Product name:2-Methylpyrazine
CAS No:109-08-0
MF:C5H6N2
MW:94.1145405769348
MDL:MFCD00006142
CID:35545
PubChem ID:87572742

2-Methylpyrazine Chemical and Physical Properties

Names and Identifiers

    • 2-Methylpyrazine
    • 2-Methyl-1,4-diazine
    • Methylpyrazine
    • 2-methyl-pyrazine
    • 3-methylpyrazine
    • EINECS 203-645-8
    • Pyrazine,2-methyl
    • Pyrazine,methyl
    • Methyl-Pyrazine
    • 2-Methyl-1,4-diazinen
    • MPZ
    • FEMA 3309
    • FEMA 3616
    • Methylpiazine
    • methyl-pyrazin
    • 2-methyl-pyrazin
    • FEMA NUMBER 3309
    • 2-Methyl pyrazine
    • 2-Methylpyrazine,98%
    • MDL: MFCD00006142
    • Inchi: 1S/C5H6N2/c1-5-4-6-2-3-7-5/h2-4H,1H3
    • InChI Key: CAWHJQAVHZEVTJ-UHFFFAOYSA-N
    • SMILES: CC1=CN=CC=N1
    • BRN: 105778

Computed Properties

  • Exact Mass: 94.05310
  • Monoisotopic Mass: 94.053
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 54
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Tautomer Count: nothing
  • Topological Polar Surface Area: 25.8A^2
  • XLogP3: nothing
  • Surface Charge: 0

Experimental Properties

  • Color/Form: It is a colorless to yellowish liquid with a flavor similar to that of beef when heated and a flavor similar to that of nuts and cocoa.
  • Density: 1.03 g/mL at 25 °C(lit.)
  • Melting Point: −29 °C (lit.)
  • Boiling Point: 135 °C/761 mmHg(lit.)
  • Flash Point: Fahrenheit: 122 ° f
    Celsius: 50 ° c
  • Refractive Index: n20/D 1.504(lit.)
  • Water Partition Coefficient: Fully miscible in water.
  • PSA: 25.78000
  • LogP: 0.78500
  • pka: 1.45(at 27℃)
  • Solubility: It is miscible in water, ethanol, acetone and most non-volatile oils.
  • FEMA: 3309

2-Methylpyrazine Security Information

2-Methylpyrazine Customs Data

  • HS CODE:2932999099
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Methylpyrazine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
M99590-500g
2-Methylpyrazine
109-08-0
500g
¥356.0 2021-09-08
Enamine
EN300-40909-2.5g
2-methylpyrazine
109-08-0 95%
2.5g
$27.0 2023-05-02
Enamine
EN300-40909-25.0g
2-methylpyrazine
109-08-0 95%
25g
$38.0 2023-05-02
Life Chemicals
F8889-9211-0.25g
2-methylpyrazine
109-08-0 95%+
0.25g
$18.0 2023-11-21
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN19314-25G
2-methylpyrazine
109-08-0 97%
25g
¥ 277.00 2023-04-03
abcr
AB118019-5 g
2-Methylpyrazine, 99%; .
109-08-0 99%
5 g
€68.30 2023-07-20
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
M99590-25g
2-Methylpyrazine
109-08-0
25g
¥46.0 2021-09-08
Chemenu
CM120363-1000g
2-Methylpyrazine
109-08-0 95%+
1000g
$137 2021-08-06
abcr
AB118019-25 g
2-Methylpyrazine, 99%; .
109-08-0 99%
25 g
€79.60 2023-07-20
TRC
M324895-5g
2-Methylpyrazine
109-08-0
5g
$ 153.00 2023-09-07

2-Methylpyrazine Production Method

Production Method 1

Reaction Conditions
1.1 Catalysts: Silica Solvents: Methanol ;  500 °C
Reference
Analytical pyrolysis of polyethyleneimines
Coralli, Irene; et al, Journal of Analytical and Applied Pyrolysis, 2023, 169,

Production Method 2

Reaction Conditions
1.1 Reagents: Ammonia Catalysts: Tungstate (W12(OH)2O386-), ammonium, hydrate (1:6:?) Solvents: Water ;  15 min, 180 °C
Reference
One-Step Synthesis of N-Heterocyclic Compounds from Carbohydrates over Tungsten-Based Catalysts
Chen, Xi; et al, ACS Sustainable Chemistry & Engineering, 2017, 5(11), 11096-11104

2-Methylpyrazine Raw materials

2-Methylpyrazine Preparation Products

Additional information on 2-Methylpyrazine

Introduction to 2-Methylpyrazine (CAS No. 109-08-0)

2-Methylpyrazine, with the chemical formula C₅H₆N₂ and CAS number 109-08-0, is a heterocyclic organic compound belonging to the pyrazine family. This compound is characterized by its distinct nutty and roasted aroma, making it a valuable flavoring agent in the food and beverage industry. Beyond its culinary applications, 2-methylpyrazine has garnered significant attention in scientific research due to its diverse biological activities and potential pharmaceutical applications.

The structural simplicity of 2-methylpyrazine allows for easy modifications, which has led to extensive studies on its derivatives. These modifications often enhance or alter its biological properties, making it a versatile scaffold for drug discovery. Recent advancements in chemical biology have highlighted the compound's role in modulating various enzymatic pathways, particularly those involved in metabolic disorders and neurological functions.

One of the most compelling areas of research involving 2-methylpyrazine is its potential as an anti-inflammatory agent. Studies have demonstrated that certain derivatives of this compound can inhibit the activity of cyclooxygenase (COX) enzymes, which are key players in the inflammatory response. This mechanism suggests that 2-methylpyrazine could be a promising lead for developing novel anti-inflammatory drugs with reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its anti-inflammatory properties, 2-methylpyrazine has shown promise in neuroprotective research. Preliminary studies indicate that it may help protect against neurodegenerative diseases by modulating oxidative stress and excitotoxicity. The compound's ability to cross the blood-brain barrier makes it an attractive candidate for treating conditions such as Alzheimer's and Parkinson's disease. Further research is ongoing to fully elucidate its mechanisms of action and potential therapeutic benefits.

The flavor profile of 2-methylpyrazine is another area where it stands out. It is commonly used in coffee, chocolate, and roasted nuts to impart a rich, savory note. This dual utility—both as a flavor enhancer and a biologically active compound—makes 2-methylpyrazine a subject of interest for interdisciplinary research. Chemical engineers and food scientists are exploring ways to optimize its production through sustainable methods, ensuring a steady supply for both industrial and research purposes.

Recent innovations in synthetic chemistry have enabled the development of more efficient synthetic routes for 2-methylpyrazine. These advancements not only reduce production costs but also minimize environmental impact. Green chemistry principles are being increasingly applied, with researchers focusing on catalytic processes that reduce waste and energy consumption. Such efforts align with global initiatives to promote sustainable chemical manufacturing.

The pharmacological potential of 2-methylpyrazine extends beyond inflammation and neuroprotection. Emerging evidence suggests that it may have antimicrobial properties, making it a candidate for developing new antibiotics or antifungal agents. The compound's ability to disrupt microbial cell membranes could offer a novel approach to combating drug-resistant pathogens—a critical issue in modern medicine.

Industrial applications of 2-methylpyrazine are also expanding beyond flavoring. Researchers are investigating its use as an intermediate in the synthesis of more complex organic compounds, including pharmaceuticals and agrochemicals. Its stable structure and reactivity make it a valuable building block for various chemical processes.

As our understanding of 2-methylpyrazine grows, so does its relevance in addressing global health challenges. The compound's multifaceted properties—flavor-enhancing, biologically active, and synthetically versatile—position it as a cornerstone in both industrial and academic research. Future studies will likely uncover even more applications, further solidifying its importance in the chemical and pharmaceutical landscapes.

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